Cas no 6453-58-3 (5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid)

• Product Name: 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid
• CAS No: 6453-58-3
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 501680
• PubChem ID: 273355
• Update Time: 2025-10-18

5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[[Amino(imino)methyl]amino]-2-(benzoylamino)pentanoic acid
• 5-{[AMINO(IMINO)METHYL]AMINO}-2-(BENZOYLAMINO)PENTANOIC ACID
• Arginine, N2-benzoyl-
• Ac-Ala-NHMe
• Acetyl-L-alanine methyl amide
• Ac-L-Ala-NHMe
• benzoyl-Arg
• N-Acetylalanine methylamide
• N-Acetylalanine N-methylamide
• N-Acetyl-ala-N-methylamide
• N-Acetylalanyl-N-methylamide
• N-acetyl-L-alanine methylamide
• N-acetyl-L-alanine-N'-methylamide
• N-Acetyl-N'-methylalaninamide
• N-acetyl-N'-methyl-L-alanylamide
• FT-0629937
• MS-21995
• 2-benzamido-5-(diaminomethylideneamino)pentanoic acid
• NSC118519
• Arginine,n2-benzoyl-,monohydrochloride(9ci)
• benzoyl-dl-arginine
• SCHEMBL188589
• L-Arginine, N2-benzoyl-
• 5-carbamimidamido-2-(phenylformamido)pentanoic acid
• 5-{[Amino(imino)methyl]amino}-2-(benzoylamino)pentanoic acid, 95% (Bz-DL-Arg-OH)
• AKOS016193979
• 6453-58-3
• AKOS003000532
• CS-0306110
• 5-[[AMINO(IMINO)METHYL]AMINO]-2-(BENZOYLAMINO)PENTANOICACID
• CCG-245132
• Benzoylarginine
• N-?-Benzoyl-L-arginine
• CHEMBL180240
• EN300-717847
• SY020319
• FT-0619915
• 2-Benzamido-5-guanidinopentanoic acid
• NSC-118519
• 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid

• Inchi： 1S/C13H18N4O3/c14-13(15)16-8-4-7-10(12(19)20)17-11(18)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,17,18)(H,19,20)(H4,14,15,16)
• InChI Key： RSYYQCDERUOEFI-UHFFFAOYSA-N
• SMILES： OC(C(CCC/N=C(\N)/N)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 278.13800
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 128.30000
• LogP: 1.71470

5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid Security Information

• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid

Introduction to 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid (CAS No: 6453-58-3)

5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid, identified by its CAS number 6453-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits unique chemical and biological properties that make it a valuable candidate for various research applications. The presence of both amino and benzoylamino functional groups in its molecular framework suggests potential roles in drug design, enzyme inhibition, and the development of novel therapeutic agents.

The compound's structure consists of a pentanoic acid backbone, which provides a flexible and adaptable scaffold for further chemical modifications. The Amino(imino)methylamino moiety introduces a highly reactive site that can participate in various chemical reactions, including condensation, coupling, and polymerization processes. This reactivity makes the compound particularly useful in synthetic chemistry, where it can serve as a building block for more complex molecules. Additionally, the benzoylamino group enhances the compound's solubility and stability in aqueous environments, making it suitable for biological assays and in vitro studies.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary research indicates that this compound may interact with specific enzymes and receptors, leading to altered cellular signaling and functional outcomes. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

The synthesis of 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amino(imino)methylamino group through condensation reactions with appropriate precursors, followed by the introduction of the benzoylamino moiety via esterification or amidation techniques. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, are often employed to optimize the reaction pathway and minimize side products.

The compound's physicochemical properties have been thoroughly characterized to understand its behavior in different environments. Studies have shown that 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid exhibits moderate solubility in water and organic solvents, which is advantageous for formulation development. Its stability under various storage conditions has also been assessed to ensure long-term viability for research purposes. These properties are critical for determining its suitability for industrial-scale production and commercialization.

In the realm of drug discovery, 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid serves as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop analogs with enhanced bioactivity and improved pharmacokinetic profiles. For instance, modifications to the pentanoic acid backbone have led to derivatives with increased binding affinity to target proteins. Such advancements highlight the compound's importance as a tool in medicinal chemistry.

The biological activity of 5-{Amino(imino)methylamino}-2-(benzoylamino)pentanoic Acid has been explored through both in vitro and in vivo studies. In cell culture experiments, the compound has demonstrated potential effects on pathways relevant to disease progression. For example, it has shown inhibitory activity against certain kinases involved in cancer cell proliferation. Similarly, animal models have provided insights into its impact on physiological processes such as inflammation and tissue repair. These findings underscore the compound's promise as a lead molecule for further drug development.

The safety profile of 5-{Amino(imimo)methylamimo} strong>-2-(< strong >benzoyl amine strong >)pentanoic acid is an important consideration in its application to pharmaceutical research. Preliminary toxicology studies have been conducted to evaluate its acute and chronic effects on living organisms. Results from these studies indicate that the compound is well-tolerated at moderate doses but may exhibit toxicity at higher concentrations. Understanding these parameters is crucial for designing safe and effective experimental protocols involving this compound.

The future direction of research on 5-{< strong >Amino(imimo)methylamimo} strong >-2-(< strong >benzoyl amine strong >)pentanoic acid is likely to focus on expanding its therapeutic applications through structural optimization and clinical trials. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into tangible medical benefits. Additionally, advancements in computational chemistry may aid in predicting new derivatives with improved properties using virtual screening techniques.